Cas no 174532-82-2 (3-Hydroxy Nevirapine)

• Product Name: 3-Hydroxy Nevirapine
• CAS No: 174532-82-2
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 906150
• PubChem ID: 10978907
• Update Time: 2025-06-08

3-Hydroxy Nevirapine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Nevirapine
• 11-cyclopropyl-3-hydroxy-4-methyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
• 11-Cyclopropyl-5,11-dihydro-3-hydroxy-4-Methy
• 6H-Pyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one, 11-cyclopropyl-5,11-dihydro-3-hydroxy-4-methyl-
• 6H-Dipyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one, 11-cyclopropyl-5,11-dihydro-3-hydroxy-4-methyl-
• DTXSID30450599
• CHEBI:174697
• 2-cyclopropyl-6-hydroxy-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• CHEMBL4635683
• NS00116568
• 2-cyclopropyl-6-hydroxy-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• 11-Cyclopropyl-5,11-dihydro-3-hydroxy-4-methy-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one;
• 174532-82-2
• Nevirapine metabolite M3
• 2-cyclopropyl-6-hydroxy-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
• J-011002
• UNII-GE9FEC7EE7
• GE9FEC7EE7
• 3-Hydroxynevirapine

• Inchi： 1S/C15H14N4O2/c1-8-11(20)7-17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9,20H,4-5H2,1H3,(H,18,21)
• InChI Key： DANIONWINZEYME-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2N(C2=C(C(C)=C(C=N2)O)N1)C1CC1

Computed Properties

• Exact Mass: 282.11200
• Monoisotopic Mass: 282.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 152-154°C
• PSA: 81.84000
• LogP: 2.24140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Hydroxy Nevirapine

3-Hydroxy Nevirapine (CAS No. 174532-82-2): A Comprehensive Overview of Its Synthesis, Applications, and Recent Research Findings

3-Hydroxy Nevirapine, a derivative of Nevirapine with the chemical identifier CAS No. 174532-82-2, has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential therapeutic applications. This compound, characterized by a hydroxyl group at the third position of the Nevirapine molecule, exhibits distinct pharmacokinetic and pharmacodynamic profiles that make it a subject of intense scientific investigation.

The synthesis of 3-Hydroxy Nevirapine involves a series of well-defined chemical transformations that begin with the modification of the Nevirapine backbone. The introduction of the hydroxyl group at the third carbon position is achieved through a carefully controlled hydroxylation process, which requires precise conditions to ensure high yield and purity. Advanced catalytic systems and green chemistry principles have been employed to optimize this synthetic route, minimizing waste and maximizing efficiency.

One of the most compelling aspects of 3-Hydroxy Nevirapine is its potential in drug development, particularly in the treatment of viral infections. Recent studies have highlighted its antiviral properties, particularly against Human Immunodeficiency Virus (HIV). Unlike its parent compound, Nevirapine, 3-Hydroxy Nevirapine has shown enhanced binding affinity to viral proteases and reverse transcriptase enzymes. This improved binding affinity is attributed to the presence of the hydroxyl group, which facilitates better interaction with target enzymes.

Research conducted in recent years has demonstrated that 3-Hydroxy Nevirapine exhibits a higher therapeutic index compared to traditional antiretroviral agents. This means that it can achieve significant antiviral activity at lower concentrations while maintaining a favorable safety profile. These findings have opened new avenues for developing next-generation antiretroviral therapies that are more effective and less toxic.

In addition to its antiviral applications, 3-Hydroxy Nevirapine has shown promise in other therapeutic areas. Studies have indicated that it may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The hydroxyl group in its structure appears to modulate inflammatory pathways by interacting with various cellular receptors and signaling molecules.

The pharmacokinetic profile of 3-Hydroxy Nevirapine is another area of active investigation. Unlike Nevirapine, which is rapidly metabolized in the liver, 3-Hydroxy Nevirapine exhibits a longer half-life due to its slower metabolic clearance. This extended half-life could lead to more convenient dosing schedules for patients, improving compliance and overall treatment efficacy. Additionally, preliminary studies suggest that 3-Hydroxy Nevirapine has better oral bioavailability compared to its parent compound, making it a more viable option for oral administration.

Recent advances in computational chemistry and molecular modeling have further enhanced our understanding of 3-Hydroxy Nevirapine's interactions with biological targets. These computational studies have provided valuable insights into the compound's binding mechanism and have helped identify potential drug-drug interactions. Such information is crucial for optimizing dosing regimens and minimizing adverse effects when used in combination therapies.

The development of novel drug delivery systems has also been explored in conjunction with 3-Hydroxy Nevirapine. Nanoparticle-based delivery systems have shown promise in enhancing the bioavailability and targeted delivery of this compound. By encapsulating 3-Hydroxy Nevirapine within biodegradable nanoparticles, researchers aim to improve its absorption and distribution within the body, thereby increasing therapeutic efficacy.

Ethical considerations and regulatory challenges are integral parts of bringing any new pharmaceutical compound to market. The synthesis and clinical development of 3-Hydroxy Nevirapine must adhere to stringent regulatory guidelines set forth by agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines ensure that the compound is safe for human use and that its benefits outweigh any potential risks.

The future prospects for 3-Hydroxy Nevirapine are promising, with ongoing research aimed at expanding its therapeutic applications beyond HIV treatment. Investigational studies are exploring its potential use in oncology, neurology, and other areas where inflammation and viral infections play a significant role. As our understanding of molecular mechanisms continues to evolve, it is likely that 3-Hydroxy Nevirapine will find new uses in precision medicine approaches tailored to individual patient needs.